BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactive Blue 49: A Comprehensive Technical
Guide on Biological Activities and Toxicity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Blue 49

Cat. No.: B081723

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reactive Blue 49 (RB49), a synthetic anthraquinone dye, is widely utilized in the textile
industry for its vibrant color and high fixation properties. Beyond its industrial applications, the
biological activities and toxicological profile of this compound are of significant interest to
researchers in the fields of toxicology, pharmacology, and drug development. This technical
guide provides an in-depth overview of the known biological effects and toxicity of Reactive
Blue 49, drawing from available safety data and studies on structurally related compounds.
This document summarizes key toxicological endpoints, outlines relevant experimental
methodologies, and explores potential, yet uninvestigated, biological activities based on the
known properties of similar chemical structures. All quantitative data is presented in structured
tables, and key experimental workflows are visualized using Graphviz diagrams to facilitate
understanding.

Chemical and Physical Properties

Reactive Blue 49, also known by its Colour Index name C.I. Reactive Blue 49 and CAS
number 12236-92-9, is a complex organic molecule with a chemical formula of
C32H23CIN7Nasz011Ss and a molecular weight of 882.19 g/mol .[1][2] It is a water-soluble blue
powder.[1]
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Toxicity Profile

The toxicological profile of Reactive Blue 49 has been evaluated through various in vitro and
in vivo studies, primarily for regulatory and safety purposes. The available data indicates low
acute toxicity but highlights concerns regarding irritation and sensitization.

Acute Toxicity

Reactive Blue 49 exhibits low acute toxicity following single oral ingestion.[3] While a specific
LD50 value for Reactive Blue 49 is not readily available in the reviewed literature, a
structurally related compound, Reactive Blue 4, has a reported oral LD50 in rats of 8980
mg/kg, suggesting low acute toxicity by ingestion for this class of dyes.[4]

Table 1: Acute Toxicity Data

Test
Species Route LD50 Reference
Substance
Low acute
Reactive Blue 49  Rat Oral o [3]
toxicity
Reactive Blue 4 Rat Oral 8980 mg/kg [4]

Irritation and Sensitization

Reactive Blue 49 is classified as a substance that can cause serious eye damage and may
cause an allergic skin reaction.[3] It is generally considered not irritating to the skin under
normal handling conditions.[3]

Table 2: Irritation and Sensitization Data

Endpoint Result Reference
Skin Irritation Not irritating [3]
Eye Irritation Causes serious eye damage [3]
Skin Sensitization May cause an allergic skin 3]

reaction
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Genotoxicity

Extensive experimental studies have indicated that Reactive Blue 49 does not appear to have
genetic defects.[3] One material safety data sheet notes that "mutagenicity data has been
reported," but does not provide specific details of the findings.[1] Studies on other reactive
dyes, such as Reactive Blue 2 and Reactive Blue 19, have generally shown a lack of
genotoxicity in assays like the Ames test and comet assay, although some cytotoxic effects
have been observed at high concentrations.[5]

Table 3: Genotoxicity Profile Summary

Assay Result Reference

General Genotoxicity Does not cause genetic defect [3]

o Data reported (details not
Mutagenicity specified) [1]

Repeated Dose Toxicity

No adverse effects with repeated exposure are anticipated in humans. However, repeated oral
ingestion of large doses in animal studies may cause damage to the kidneys.[3]

Biological Activities (Potential and Unexplored)

Direct studies on the specific biological activities of Reactive Blue 49, such as anticancer,
antimicrobial, or enzyme-inhibiting properties, are largely absent from the publicly available
scientific literature. However, the chemical structure of Reactive Blue 49, which contains an
anthraquinone core and a triazine group, suggests potential areas for future investigation.
Furthermore, studies on structurally similar reactive dyes provide valuable insights into possible
biological activities.

Potential Enzyme Inhibition

A significant lead in understanding the potential biological activities of Reactive Blue 49 comes
from research on the structurally similar Reactive Blue 2. This dye has been identified as a
purinergic antagonist and a potent inhibitor of certain protein kinases.[6] The mode of inhibition
for protein kinases was found to be noncompetitive.[6] Given the structural similarities, it is
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plausible that Reactive Blue 49 could exhibit similar enzyme-inhibiting properties, a hypothesis
that warrants experimental validation.

Anticancer and Antimicrobial Potential

The anthraquinone and triazine moieties present in Reactive Blue 49 are found in various
compounds with known biological activities. Anthraquinone derivatives are known to exhibit a
wide range of pharmacological effects, including anticancer properties.[7] Similarly, various
triazine derivatives have been investigated for their antimicrobial activities.[8] While this does
not provide direct evidence for the activity of Reactive Blue 49, it suggests that this molecule
could serve as a scaffold for the development of novel therapeutic agents. Further research is
needed to explore these potential activities.

Experimental Protocols

Detailed experimental protocols for studies conducted specifically on Reactive Blue 49 are not
available in the public domain. However, this section outlines the general methodologies for the
key toxicological assays relevant to the data presented.

Cytotoxicity Assay (General Protocol)

Cytotoxicity is typically assessed using in vitro cell-based assays that measure cell viability or
proliferation after exposure to the test substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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